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Compound of Interest

Compound Name: 12-Oxotriacontanoic acid

Cat. No.: B15439394

Disclaimer: Specific experimental data, including a confirmed CAS number, detailed
experimental protocols, and defined biological activities for 12-Oxotriacontanoic acid, are not
readily available in public scientific literature. This guide provides a comprehensive overview
based on established principles of very-long-chain fatty acid (VLCFA) chemistry and biology,
offering a foundational resource for researchers and drug development professionals.

Introduction

12-Oxotriacontanoic acid is a very-long-chain keto fatty acid (VLKFA) with a 30-carbon
backbone and a ketone group at the 12th position. As a member of the VLCFA family, it is
presumed to play roles in various biological processes, including membrane structure and
cellular signaling. This document outlines the probable identification characteristics, potential
synthetic approaches, and plausible biological significance of this molecule, drawing parallels
from closely related and better-studied long-chain fatty acids.

Chemical Identification and Properties

While a specific CAS Registry Number for 12-Oxotriacontanoic acid has not been identified in
available databases, its positional isomer, 13-Oxotriacontanoic acid, is registered under CAS
Number 96338-27-1. The lack of a dedicated CAS number for the 12-oxo variant suggests it is
a rare or novel compound.

Table 1: Predicted Physicochemical Properties of 12-Oxotriacontanoic Acid
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Property Predicted Value Notes

Molecular Formula C30H5803 Based on structure
Molecular Weight 466.78 g/mol Calculated

Appearance Waxy solid Typical for VLCFAs
Solubility Insoluble in water, soluble in Characteristic of long-chain

organic solvents

fatty acids

Spectroscopic Identification

Definitive identification of 12-Oxotriacontanoic acid would rely on a combination of mass

spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

2.1.1. Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass
spectrometry (LC-MS/MS) are powerful technigues for the analysis of fatty acids.[1][2][3] Due
to the low volatility of VLCFAs, derivatization is typically required prior to GC-MS analysis.

Table 2: Predicted Mass Spectrometry Fragmentation for a Derivatized 12-Oxotriacontanoic

Acid (e.g., Methyl Ester)

Fragment Predicted m/z Interpretation

Molecular ion peak of the
[M]+ > 480

methyl ester

Loss of the methoxy group
[M-31]+ > 449

from the ester

Fragmentation adjacent to the
Alpha-cleavage ions Variable keto group, providing

positional information

) ] Characteristic fragmentation of

McLafferty rearrangement ions  Variable

long-chain ketones and esters
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2.1.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy is particularly useful for identifying the carbon skeleton and the position
of functional groups.

Table 3: Predicted 13C NMR Chemical Shifts for 12-Oxotriacontanoic Acid

Predicted Chemical Shift

Carbon Position Rationale
(ppm)

Typical for a carboxylic acid
C1 (Carboxyl) 175-185

carbon[4]

Characteristic of a ketone
C12 (Keto) 205-220

carbonyl carbon[4]

Deshielded by the adjacent
C11, C13 (a to keto) 40-50

carbonyl group

Deshielded by the carboxyl
C2 (a to carboxyl) 30-40

group

Methylene carbons in a long
C3-C10, C14-C29 20-35 , _ _

aliphatic chain
C30 (Methyl) 10-15 Terminal methyl group[4]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 12-Oxotriacontanoic acid
are not available. The following sections provide generalized methodologies based on
established procedures for similar long-chain keto fatty acids.

General Synthesis of Very-Long-Chain Keto Fatty Acids

The synthesis of a specific VLKFA like 12-Oxotriacontanoic acid would likely involve a multi-
step process. One potential strategy involves the elongation of a shorter-chain fatty acid
precursor followed by oxidation.

Experimental Workflow: A Potential Synthetic Route
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Start with a C12 hydroxy fatty acid ester H Protection of the carboxyl group H Chain elongation using a C18 synthon (e.g., Grignard reagent) H Oxidation of the secondary alcohol to a ketone }—»l Deprotection of the carboxyl group }—>| 12-Oxotriacontanoic acid

Click to download full resolution via product page
Caption: A generalized synthetic workflow for a very-long-chain keto fatty acid.
Methodology:

» Protection: The carboxylic acid of a suitable starting material, such as 12-hydroxydodecanoic
acid, is protected as an ester (e.g., methyl or ethyl ester).

» Elongation: The protected hydroxy ester is reacted with a long-chain organometallic reagent,
such as an 18-carbon Grignard or organolithium reagent, to form the 30-carbon backbone.

o Oxidation: The secondary alcohol at the 12th position is oxidized to a ketone using a mild
oxidizing agent like pyridinium chlorochromate (PCC) or Dess-Martin periodinane.

o Deprotection: The protecting group on the carboxylic acid is removed via hydrolysis to yield
the final product, 12-Oxotriacontanoic acid.

Another approach could involve the use of Meldrum's acid with a long-chain acid chloride to
form a B-ketoester, which can then be further modified.[5]

General Protocol for Identification by GC-MS
Workflow for GC-MS Analysis of VLCFAs

| Lipid Sample |—>| Lipid Extraction (e.g., Folch method) |—>| Derivatization (e.g., Methylation with BF3-Methanol) |—>| GC-MS Analysis |—>| Data Analysis (Mass spectral library comparison and fragmentation analysis)

Click to download full resolution via product page
Caption: Standard workflow for the analysis of fatty acids by GC-MS.

Methodology:
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 Lipid Extraction: Lipids are extracted from the sample matrix using a suitable solvent system,
such as chloroform:methanol (2:1, v/v).

» Derivatization: The fatty acids in the lipid extract are converted to their more volatile methyl
esters (FAMES) by heating with a derivatizing agent like boron trifluoride in methanol.

e GC-MS Analysis: The FAMEs are separated on a gas chromatograph equipped with a
suitable capillary column and detected by a mass spectrometer. The mass spectrometer is
operated in electron ionization (EI) mode.[6]

o Data Analysis: The resulting mass spectra are compared to spectral libraries for
identification. The fragmentation pattern is analyzed to confirm the structure, including the
position of the keto group.

Potential Biological Significance and Signaling
Pathways

Specific biological activities and signaling pathways for 12-Oxotriacontanoic acid have not
been documented. However, the roles of other VLCFAs and saturated fatty acids provide a
framework for postulating its potential functions.

VLCFAs are essential components of cellular lipids, including sphingolipids and
glycerophospholipids, and are precursors for signaling molecules.[7][8] They are crucial for
maintaining the integrity of biological membranes and are involved in the formation of
protective barriers, such as the skin's lipid barrier and plant cuticular waxes.[9]

Potential Roles of Very-Long-Chain Fatty Acids

I ‘Very-Long-Chain Fatty Acids (VLCFAs) I

' v ! '

Formation of Protective Barriers (e.g., Skin, Plant Cuticle)

Membrane Structure and Function Cell Signaling (e.g., via Sphingolipids) Energy Storage (in Triacylglycerols)
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Caption: Key biological functions of very-long-chain fatty acids.

Saturated fatty acids, in general, can influence cellular processes such as cholesterol
biosynthesis and can have pro-inflammatory or anti-inflammatory effects depending on the
specific fatty acid and cellular context.[10][11][12] It is plausible that 12-Oxotriacontanoic
acid, as a saturated keto-VLCFA, could modulate similar pathways. Further research is
necessary to elucidate its specific biological roles and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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